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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504 Get Quote

An in-depth analysis of the ecotoxicological profile of the organophosphate herbicide Anilofos
in comparison to other commonly used herbicides, Butachlor and Glyphosate. This guide

provides key toxicity data, detailed experimental methodologies, and a mechanistic overview to

inform environmental risk assessment and future research.

Anilofos, an organophosphate herbicide, is widely used for pre- and early post-emergence

control of annual grasses and sedges in rice cultivation.[1] Its application, however, raises

concerns about its potential impact on non-target aquatic organisms. This guide presents a

comparative toxicological assessment of Anilofos against two other prevalent herbicides,

Butachlor and Glyphosate, focusing on their effects on representative aquatic species: fish,

invertebrates, and algae.

Quantitative Toxicity Data
The following tables summarize the acute and chronic toxicity of Anilofos, Butachlor, and

Glyphosate to key aquatic organisms. The data is presented to facilitate a direct comparison of

the relative toxicity of these herbicides.

Table 1: Acute Toxicity to Aquatic Organisms
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Herbicide
Test
Organism

Exposure
Duration

Endpoint
Concentrati
on (mg/L)

Source(s)

Anilofos

Rainbow

Trout

(Oncorhynch

us mykiss)

96 hours LC50 > 2.8 [1]

Water Flea

(Daphnia

magna)

48 hours EC50 > 56.0 [1]

Butachlor

Rainbow

Trout

(Oncorhynch

us mykiss)

96 hours LC50 0.52 [2]

Water Flea

(Daphnia

magna)

48 hours EC50 3.0 [3]

Glyphosate

Rainbow

Trout

(Oncorhynch

us mykiss)

96 hours LC50 26.7 - 42.3

Water Flea

(Daphnia

magna)

48 hours EC50

1.4 - 7.2 (as

glyphosate

IPA)

Water Flea

(Daphnia

magna)

48 hours EC50
3.7 - 10.6 (as

Roundup)

*LC50 (Lethal Concentration 50): The concentration of a chemical which kills 50% of a test

population. *EC50 (Effective Concentration 50): The concentration of a chemical that produces

a specified effect in 50% of a test population.

Table 2: Chronic Toxicity to Aquatic Organisms
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Herbicide
Test
Organism

Exposure
Duration

Endpoint
Concentrati
on (mg/L)

Source(s)

Anilofos
Data not

available
- NOEC - -

Butachlor
Data not

available
- NOEC - -

Glyphosate

Water Flea

(Daphnia

magna)

21 days NOEC
< 0.05 (as

Roundup)

Water Flea

(Daphnia

magna)

21 days NOEC 1.40

*NOEC (No Observed Effect Concentration): The highest tested concentration of a substance

at which no statistically significant adverse effect is observed.

Experimental Protocols
The toxicity data presented in this guide are primarily derived from standardized

ecotoxicological tests. The following are summaries of the key experimental protocols based on

the Organisation for Economic Co-operation and Development (OECD) guidelines.

Fish Acute Toxicity Test (Based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population (LC50) over a 96-hour period.

Test Organism: A recommended species is the Rainbow Trout (Oncorhynchus mykiss).

Exposure Conditions: Fish are exposed to a series of concentrations of the test substance in

a static or semi-static system.

Test Duration: 96 hours.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.
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Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods like probit analysis.

Daphnia sp. Acute Immobilisation Test (Based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to Daphnia magna, a small freshwater

crustacean. The endpoint is the concentration that immobilizes 50% of the daphnids (EC50).

Test Organism:Daphnia magna neonates (<24 hours old).

Exposure Conditions: Daphnids are exposed to a range of concentrations of the test

substance in a static system.

Test Duration: 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Data Analysis: The EC50 value and its confidence limits are calculated.

Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (Based on OECD Guideline 201)
This test evaluates the effect of a substance on the growth of a selected species of freshwater

algae.

Test Organism: A common test species is the green alga Pseudokirchneriella subcapitata.

Exposure Conditions: Exponentially growing algal cultures are exposed to various

concentrations of the test substance in a nutrient-rich medium under continuous light.

Test Duration: 72 hours.

Observations: Algal growth is measured at 24, 48, and 72 hours, typically by cell counts or

spectrophotometry.
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Data Analysis: The concentration that inhibits growth rate or yield by 50% (EC50) is

determined.

Mechanistic Insights: Signaling Pathway
Anilofos, like other organophosphate pesticides, primarily exerts its toxic effects through the

inhibition of the enzyme acetylcholinesterase (AChE). AChE is crucial for the proper functioning

of the nervous system in many organisms, including aquatic invertebrates and fish.
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Caption: Mechanism of Anilofos toxicity via acetylcholinesterase inhibition.

The inhibition of AChE by Anilofos leads to an accumulation of the neurotransmitter

acetylcholine in the synapse. This results in continuous stimulation of nerve fibers, leading to

paralysis and ultimately death in susceptible aquatic organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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